Cas no 93772-31-7 (Neogambogic acid)

Neogambogic acid is an effective component of gamboge, which can induce cell apoptosis and has anticancer effect Conclusion: neogambogic acid has obvious inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA)

Neogambogic acid structure

Product Name:Neogambogic acid

CAS No:93772-31-7

Molecular Formula:C₃₈H₄₆O₉

Molecular Weight:646.766452312469

CID:809980

PubChem ID:134715817

Neogambogic acid Properties

Names and Identifiers

- 2-Butenoic acid,4-[3a,4,5,7,10,11-hexahydro-8,9-dihydroxy-3,3,11-trimethyl-13-(3-methyl-2-buten-1-yl)-11-(4-methyl-3-penten-1-yl)-7,15-dioxo-1,5-methano-1H,3H,9H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-2-methyl-
- Neogambogic acid
- neo-gambogic acid
- 2-Butenoic acid,4-(3a,4,5,7,10,11-hexahydro-8,9-dihydroxy-3,3,11-trimethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-1,5-methano-1H,3H,9H-furo(3,4-g)pyrano(3,2-b)xanthen-1-yl)-2-methyl
- V1982
- 4-[3a,4,5,7,10,11-Hexahydro-8,9-dihydroxy-3,3,11-trimethyl-13-(3-methyl-2-buten-1-yl)-11-(4-methyl-3-penten-1-yl)-7,15-dioxo-1,5-methano-1H,3H,9H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-2-methyl-2-butenoic acid
- (E)-4-[(2S,8R,17S)-10,12-Dihydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-
- Gambogenic acid
- (2Z)-4-[(1R,3aS,5S,11R,14aS)-3a,4,5,7,10,11-Hexahydro-8,9-dihydroxy-3,3,11-trimethyl-13-(3-methyl-2-buten-1-yl)-11-(4-methyl-3-penten-1-yl)-7,15-dioxo-1,5-methano-1H,3H,9H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-2-methyl-2-butenoic acid (ACI)
- 1,5-Methano-1H,3H,9H-furo[3,4-g]pyrano[3,2-b]xanthene, 2-butenoic acid deriv. (ZCI)
- 2-Butenoic acid, 4-[(1R,3aS,5S,11R,14aS)-3a,4,5,7,10,11-hexahydro-8,9-dihydroxy-3,3,11-trimethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-1,5-methano-1H,3H,9H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-2-methyl-, (2Z)- (9CI)
- AKOS040758796
- 93772-31-7
- 2-Butenoic acid, 4-(3a,4,5,7,10,11-hexahydro-8,9-dihydroxy-3,3,11-trimethyl-13-(3-methyl-2-butenyl)-11-(4-methyl-3-pentenyl)-7,15-dioxo-1,5-methano-1H,3H,9H-furo(3,4-g)pyrano(3,2-b)xanthen-1-yl)-2-methyl-
- 1428127-36-9
- 4-(8,9-Dihydroxy-2,2,11-trimethyl-13-(3-methylbut-2-en-1-yl)-11-(4-methylpent-3-en-1-yl)-4,7-dioxo-1,2,5,7,10,11-hexahydro-9H-1,5-methanofuro[3,2-g]pyrano[3,2-b]xanthen-3a(4H)-yl)-2-methylbut-2-enoic acid
- FS-6930
- (E)-4-[10,12-dihydroxy-8,21,21-trimethyl-5-(3-methylbut-2-enyl)-8-(4-methylpent-3-enyl)-14,18-dioxo-3,7,20-trioxahexacyclo[15.4.1.02,15.02,19.04,13.06,11]docosa-4(13),5,11,15-tetraen-19-yl]-2-methylbut-2-enoic acid
- +Expand
- InChIKey： BLDWFKHVHHINGR-GFUVXZESSA-N
- Inchi： 1S/C38H46O9/c1-19(2)10-9-14-36(8)18-25(39)27-30(41)28-29(40)24-16-22-17-26-35(6,7)47-37(33(22)42,15-13-21(5)34(43)44)38(24,26)46-32(28)23(31(27)45-36)12-11-20(3)4/h10-11,13,16,22,25-26,39,41H,9,12,14-15,17-18H2,1-8H3,(H,43,44)/b21-13-/t22?,25?,26-,36+,37-,38+/m0/s1
- SMILES： C([C@@]12OC(C)(C)[C@H]3[C@]41OC1C(=C5O[C@](C)(CC/C=C(\C)/C)CC(O)C5=C(C=1C(=O)C4=CC(C3)C2=O)O)C/C=C(\C)/C)/C=C(/C)\C(=O)O

Computed Properties

Exact Mass: 646.314183g/mol
Surface Charge: 0
XLogP3: 6.3
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 8
Monoisotopic Mass: 646.314183g/mol
Monoisotopic Mass: 646.314183g/mol
Topological Polar Surface Area: 140Å²
Heavy Atom Count: 47
Complexity: 1480
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 6
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 646.8

Experimental Properties

LogP: 6.64960
PSA: 139.59000
Refractive Index: 1.627
Boiling Point: 810.3°Cat760mmHg
Flash Point: 250.2°C
Color/Form: Yellow cryst.
Density: 1.32

Neogambogic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AH84686-20mg	Neogambogic acid	93772-31-7	99.38%	20mg	$205.00
Ambeed	A195729-100mg	(Z)-4-((1S,3aR,5S,11R,14aS)-8,9-Dihydroxy-2,2,11-trimethyl-13-(3-methylbut-2-en-1-yl)-11-(4-methylpent-3-en-1-yl)-4,7-dioxo-2,3a,4,5,7,9,10,11-octahydro-1H-1,5-methanofuro[3,2-g]pyrano[3,2-b]xanthen-3a-yl)-2-methylbut-2-enoic acid	93772-31-7	97%	100mg	$590.0
ChemScence	CS-0018547-5mg	Neogambogic acid	93772-31-7		5mg	$119.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP0990-20mg	Neogambogic acid	93772-31-7	98%	20mg	$120	2023-09-20
Crysdot LLC	CD11008817-5mg	Neogambogic acid	93772-31-7	97%	5mg	$80
DC Chemicals	DCX-036-20 mg	neogambogic acid	93772-31-7	>98%, Standard References Grade	20mg	$280.0	2022-02-28
MedChemExpress	HY-N2058-5mg	Neogambogic acid	93772-31-7		5mg	￥1190	2023-03-05
TargetMol Chemicals	T5724-20 mg	Neogambogic acid	93772-31-7	97.74%	20mg	￥ 1,330
TRC	N214055-5mg	Neogambogic acid	93772-31-7		5mg	300.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N92380-20mg	Neo-gambogic acid	93772-31-7		20mg	¥1478.0	2021-09-08

Neogambogic acid Suppliers

JIANG SU YONG JIAN YI YAO Technology Co., Ltd.

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Mooeung Kim,Hoeil Chung Analyst, 2013,138, 1515-1522
3. Recent methods for the synthesis of α-acyloxy ketones

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4. Back cover

Org. Biomol. Chem., 2020,18, 4485-4486
5. Site-selective immobilisation of functional enzymes on to polystyrene nanoparticles†‡

Lu Shin Wong,Krzysztof Okrasa,Jason Micklefield Org. Biomol. Chem., 2010,8, 782-787
6. Photolysis of 2,3-diphenylcycloprop-2-enecarboxylic acid azide and its homologue

Chem. Commun. (London), 1967, 473-474
7. Abstraction and addition kinetics of C2H radicals with CH4, C2H6, C3H8, C2H4, and C3H6: CVT/SCT/ISPE and hybrid meta-DFT methods†

Manas Ranjan Dash,B. Rajakumar Phys. Chem. Chem. Phys., 2015,17, 3142-3156
8. Timescales of water transport in viscous aerosol: measurements on sub-micron particles and dependence on conditioning history

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9. An amperometric cholesterol biosensor with excellent sensitivity and limit of detection based on an enzyme-immobilized microtubular ZnO@ZnS heterostructure†

Arnab Kanti Giri,Chumki Charan,Arka Saha,Vinod Kumar Shahi,Asit Baran Panda J. Mater. Chem. A, 2014,2, 16997-17004
10. Daldinone derivatives from the mangrove-derived endophytic fungus Annulohypoxylon sp.†

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(CAS:93772-31-7)Neogambogic acid

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